Cas no 65658-16-4 ((2-amino-6-methylphenyl)methanol)

• Product Name: (2-amino-6-methylphenyl)methanol
• CAS No: 65658-16-4
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD15527162
• CID: 2102990
• PubChem ID: 15339417
• Update Time: 2025-05-19

(2-amino-6-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-amino-6-methylphenyl)methanol
• 2-amino-6-methylbenzyl alcohol
• (2-amino-6-methyl-phenyl)-methanol
• 1-amino-methyl-2-hydroxymethylbenzene
• DA-03872
• CS-0380056
• SY129178
• 3-methyl-2-hydroxymethyl-1-aminobenzene
• AKOS006340266
• Benzenemethanol, 2-amino-6-methyl-
• PS-15527
• AC6550
• LOIHCAGCQVZRTR-UHFFFAOYSA-N
• MFCD15527162
• 65658-16-4
• SCHEMBL2009339

• MDL： MFCD15527162
• Inchi： 1S/C8H11NO/c1-6-3-2-4-8(9)7(6)5-10/h2-4,10H,5,9H2,1H3
• InChI Key： LOIHCAGCQVZRTR-UHFFFAOYSA-N
• SMILES： OCC1C(=CC=CC=1C)N

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on (2-amino-6-methylphenyl)methanol

Introduction to (2-amino-6-methylphenyl)methanol (CAS No. 65658-16-4)

(2-amino-6-methylphenyl)methanol, with the chemical formula C₈H₁₁NO, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 65658-16-4, has garnered attention due to its versatile structural properties and potential applications in drug development. The presence of both an amino group and a hydroxymethyl group makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

The< strong> amino group at the 2-position and the< strong> methyl group at the 6-position of the benzene ring contribute to the compound's reactivity and its ability to participate in various chemical transformations. These functional groups are crucial for further derivatization, allowing chemists to introduce additional modifications that can enhance biological activity. The< strong> hydroxymethyl group at the 3-position further extends the possibilities for functionalization, making this compound a versatile building block in synthetic chemistry.

In recent years, there has been a growing interest in exploring novel pharmacophores that can be derived from< strong> (2-amino-6-methylphenyl)methanol. The combination of these functional groups has been found to exhibit promising properties in various biological assays. For instance, studies have shown that derivatives of this compound can interact with specific enzymes and receptors, potentially leading to the development of new therapeutic agents. The< strong> amino group can form hydrogen bonds with biological targets, while the< strong> hydroxymethyl group can participate in hydrophilic interactions, making it an ideal candidate for drug design.

One of the most intriguing aspects of< strong> (2-amino-6-methylphenyl)methanol is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically target these kinases, researchers aim to develop drugs that can modulate their activity effectively. The structural features of< strong> (2-amino-6-methylphenyl)methanol, particularly its ability to form multiple interactions with kinase active sites, make it a promising candidate for such applications.

Recent advancements in computational chemistry have also highlighted the importance of< strong> (2-amino-6-methylphenyl)methanol in drug discovery. Molecular modeling techniques have been used to predict how this compound might interact with biological targets at the atomic level. These studies have provided valuable insights into the binding modes of potential drug candidates and have helped researchers optimize their designs for better efficacy and selectivity. The integration of experimental data with computational predictions has been instrumental in advancing the development of novel therapeutics based on< strong> (2-amino-6-methylphenyl)methanol.

In addition to its applications in kinase inhibition, there is growing evidence suggesting that derivatives of< strong> (2-amino-6-methylphenyl)methanol may have utility in treating neurological disorders. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system receptors has been explored in several preclinical studies. These findings suggest that< strong> (2-amino-6-methylphenyl)methanol-based molecules could be developed into treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The unique structural features of this compound make it an attractive scaffold for designing drugs that can address these complex diseases.

Another area where< strong> (2-amino-6-methylphenyl)methanol has shown promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, and developing effective anti-inflammatory agents remains a major goal in medicinal chemistry. Studies have indicated that certain derivatives of this compound can modulate inflammatory pathways by interacting with key signaling molecules. This capability makes< strong> (2-amino-6-methylphenyl)methanol-based compounds potential candidates for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of< strong> (2-amino-6-methylphenyl)methanol-derived compounds also benefits from modern synthetic methodologies that enhance efficiency and scalability. Techniques such as transition metal-catalyzed cross-coupling reactions have made it possible to construct complex molecular architectures with high precision. These advances have not only facilitated the preparation of novel derivatives but have also improved the overall yield and purity of target compounds. As a result, researchers can now explore a broader range of chemical space using< strong> (2-amino-6-methylphenyl)methanol as a starting material.

In conclusion, (2-amino-6-methylphenyl)methanol, identified by its CAS number 65658-16-4, is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology, the applications of derivatives derived from this compound are likely to expand further, offering new hope for treating some of humanity's most challenging health issues.